Cas no 1805044-40-9 (3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805044-40-9
• MF: C₈H₃BrF₅NO
• MW: 304.011538743973
• CID: 4868216
• Update Time: 2025-07-01

3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3BrF5NO/c9-5-4(7(10)11)1-3(2-16)15-6(5)8(12,13)14/h1-2,7H
• InChI Key： XHUHVCHVZZXMRI-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC(C=O)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.9
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde

Introduction to 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805044-40-9)

3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805044-40-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and industrial applications. The presence of multiple fluorinated substituents and a bromine atom in its molecular framework endows it with unique chemical properties, making it a valuable intermediate in the synthesis of various high-value compounds.

The molecular structure of 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde consists of a pyridine core substituted with a bromine atom at the 3-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 2-position. Additionally, the 6-position of the pyridine ring is functionalized with an aldehyde group (-CHO). This specific arrangement of substituents contributes to its reactivity and makes it an attractive building block for further chemical modifications. The compound's high degree of fluorination enhances its lipophilicity and metabolic stability, which are critical factors in drug design and development.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate biological pathways and improve pharmacokinetic properties. The introduction of fluorine atoms into a molecule can lead to increased binding affinity, reduced metabolic degradation, and enhanced bioavailability. Specifically, the difluoromethyl and trifluoromethyl groups are known to enhance the metabolic stability of drug candidates by resisting oxidative degradation. This characteristic has made fluorinated pyridines valuable in the development of antiviral, anticancer, and anti-inflammatory agents.

The aldehyde functional group in 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde provides a reactive site for further derivatization through condensation reactions with various nucleophiles. This reactivity allows for the synthesis of more complex molecules, including heterocycles and peptidomimetics. The aldehyde group can be converted into carboxylic acids, amides, or esters, depending on the desired application. Such transformations are crucial in medicinal chemistry for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. Fluorinated pyridines have been extensively studied as kinase inhibitor scaffolds due to their ability to interact effectively with the ATP-binding pockets of these enzymes. The presence of multiple fluorinated groups in 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde may enhance its binding affinity and selectivity towards specific kinases.

Recent studies have highlighted the importance of fluorinated heterocycles in antiviral drug development. The structural features of 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde make it a promising candidate for designing inhibitors targeting viral proteases and polymerases. For instance, fluorinated pyridines have been shown to disrupt viral replication by inhibiting key enzymes involved in viral genome synthesis. The compound's ability to resist metabolic degradation ensures prolonged activity within the host system, which is essential for effective antiviral therapy.

The agrochemical industry has also benefited from the use of fluorinated pyridines as intermediates in pesticide formulations. These compounds often exhibit enhanced efficacy against pests while maintaining low environmental toxicity. The structural rigidity provided by the multiple fluorinated groups helps stabilize the active ingredients against degradation by environmental factors such as light and moisture. Additionally, fluorinated pesticides tend to have longer half-lives, allowing for more prolonged protection against agricultural pests.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Typically, the synthesis starts from commercially available pyridine derivatives followed by sequential halogenation, fluorination, and formylation reactions. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations are often employed to introduce specific functional groups at desired positions on the pyridine ring.

In conclusion,3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805044-40-9) is a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique molecular structure combines multiple fluorinated substituents with an aldehyde functional group, making it an ideal candidate for further chemical modifications aimed at developing novel bioactive compounds. The growing body of research on fluorinated pyridines underscores their importance as key building blocks in modern drug discovery and industrial chemistry.